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Compound of Interest

Compound Name:
Bromochlorophenol Blue sodium

salt

Cat. No.: B008802 Get Quote

An In-depth Technical Guide to
Bromochlorophenol Blue Sodium Salt
For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the materials used in the laboratory is paramount. This guide provides a

detailed overview of the material safety data, physicochemical properties, and practical

applications of Bromochlorophenol Blue sodium salt.

Chemical Identification and Physical Properties
Bromochlorophenol Blue sodium salt is a pH indicator widely used in various analytical and

research applications.[1][2] It is the sodium salt form of Bromochlorophenol Blue.[1]
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Property Value References

CAS Number 102185-52-4 [1][2][3]

Molecular Formula C₁₉H₉Br₂Cl₂NaO₅S [1][4]

Molecular Weight 603.04 g/mol [4]

Appearance
Black or dark green to blue to

brown to dark grey powder
[1][2][4][5]

Solubility Soluble in water and ethanol [1]

Melting Point >250°C [1]

pH Transition Range 3.0 (Yellow) - 4.6 (Blue Violet) [6]

Absorption Maximum (pH 3.0) 433 - 437 nm [6]

Absorption Maximum (pH 4.6) 589 - 592 nm [6]

pKa 6.05 (at 25°C) [1]

Hazard Identification and Safety Information
According to the Occupational Safety and Health Administration (OSHA) Hazard

Communication Standard, Bromochlorophenol Blue sodium salt is not classified as a

hazardous substance or mixture.[7][8] However, it is still crucial to handle it with care in a

laboratory setting.

Potential Health Effects:

Eye Contact: May cause transient discomfort and slight irritation.[5][9]

Skin Contact: Not expected to cause significant skin irritation.[5] However, it is good practice

to avoid prolonged or repeated contact.

Ingestion: Not classified as harmful by ingestion, though it may cause gastrointestinal

discomfort.[5]

Inhalation: Not expected to be a respiratory irritant.[5]
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Precautionary Measures:

Handling: Use in a well-ventilated area and avoid generating dust.[5][10] Wear appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[10]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[5][7][10] Keep

away from incompatible materials such as strong oxidizing agents.[5][8]

GHS Classification

Hazard Class Not classified as hazardous

Signal Word None required

Hazard Statements None required

Precautionary Statements None required

Experimental Protocols and Applications
Bromochlorophenol Blue sodium salt is primarily used as a pH indicator.[1][2][6] Its distinct

color change from yellow to blue-violet in the pH range of 3.0 to 4.6 makes it a valuable tool for

titrations and colorimetric assays.[2][6]

Experimental Workflow: pH Determination using Bromochlorophenol Blue Sodium Salt
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Prepare a dilute solution of
Bromochlorophenol Blue sodium salt

in deionized water.

Add a few drops of the indicator
solution to the test sample.

Observe the color of the solution.

Compare the color to a pH chart
or standard solutions.

Determine the approximate pH
of the sample.

Click to download full resolution via product page

Workflow for pH determination.

Beyond its role as a pH indicator, this compound has found applications in biotechnology and

the pharmaceutical industry. It has been utilized in colorimetric sensor arrays for the detection
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and identification of sugars.[1][6] It has also been used to detect the presence of the avian

influenza virus in amniotic fluid samples.[6]

Logical Relationship: Application in Virus Detection

Bromochlorophenol Blue
sodium salt

pH Indicator Properties

Colorimetric Detection of Virus

Avian Influenza Virus

Amniotic Fluid Sample

Click to download full resolution via product page
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Application in virus detection.

Toxicological and Ecological Information
Toxicological Summary:

Acute Toxicity: No significant acute toxicological data has been identified.[5] It is not

classified as acutely toxic.[3]

Carcinogenicity: This substance is not classified as carcinogenic.[3] No component of this

product is identified as a carcinogen by IARC, ACGIH, or NTP.[7]

Mutagenicity and Teratogenicity: It is not classified as a germ cell mutagen or a reproductive

toxicant.[3]

Ecological Information:

Aquatic Toxicity: While not classified as hazardous to the aquatic environment, the bromide

ion, which can be introduced into the environment from the dissociation of the salt, can be

toxic to some aquatic life.[3][5]

Persistence and Degradability: Information on persistence and degradability is not readily

available.

Bioaccumulation: Bioaccumulative potential has not been determined.

Fire and Explosion Hazard Data
Flammability: The solid material is combustible but propagates flame with difficulty.[5]

Fire-Fighting Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[7]

Explosion Hazard: Dust clouds may form an explosive mixture with air.[5][10]

Hazardous Combustion Products: May include carbon oxides, sulfur oxides, and

halogenated compounds.[10]

Firefighting Safety Protocol
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Fire involving Bromochlorophenol
Blue sodium salt

Wear self-contained breathing
apparatus and full protective gear.

Use appropriate extinguishing media:
- Water Spray

- Foam
- Dry Chemical

- CO2

Avoid generating dust clouds.

Contain fire and runoff.

Click to download full resolution via product page

Firefighting safety protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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